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Compound of Interest

Compound Name: 5-Bromo-2-(trifluoromethyl)aniline

Cat. No.: B1292830

Technical Guide: 5-Bromo-2-
(trifluoromethyl)aniline

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on 5-Bromo-2-(trifluoromethyl)aniline, a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.

Core Properties

5-Bromo-2-(trifluoromethyl)aniline is a halogenated aromatic amine.[1] It is utilized as a
building block in the development of various compounds, including antifungal and anticancer
agents, as well as herbicides and insecticides.[1][2]

The key physical and chemical properties of 5-Bromo-2-(trifluoromethyl)aniline are
summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C7HsBrFsN [2][3]
Molecular Weight 240.02 g/mol [2][3]
CAS Number 703-91-3 [2][3]
Appearance Pale purple to purple solid [3]
Boiling Point 84-86 °C (at 5 Torr) [3]
Density 1.712 g/cm3 (at 25 °C) [3]

Room temperature, in a dark
Storage place under an inert [2][3]

atmosphere

Experimental Protocols

A general procedure for the synthesis of 5-Bromo-2-(trifluoromethyl)aniline involves the
reduction of 4-bromo-2-nitro-1-(trifluoromethyl)benzene.[3][4]

Materials:

e 4-bromo-2-nitro-1-(trifluoromethyl)benzene (14.9 mmol)
e Ethanol (230 mL)

e Tetrahydrofuran (THF) (85 mL)

o Water (40 mL)

e Ammonium chloride (18.8 mmol)

e lron powder (90 mmol)

o Ethyl acetate

e Saturated brine
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e Anhydrous sodium sulfate
Procedure:

e A suspension of 4-bromo-2-nitro-1-(trifluoromethyl)benzene, ammonium chloride, and iron
powder is prepared in a mixture of ethanol, THF, and water.[3][4]

e The reaction mixture is heated to 80 °C for 1 hour.[3][4] The progress of the reaction should
be monitored using thin-layer chromatography (TLC).[3][4]

o Once the starting material is completely consumed, the hot reaction mixture is filtered.[3][4]
o The filtrate is concentrated under reduced pressure.[3][4]
e The crude product is then dissolved in ethyl acetate and washed with water.[3][4]

e The organic layers are combined, washed with saturated brine, and dried over anhydrous
sodium sulfate.[3][4]

e The solvent is removed under reduced pressure to yield 5-bromo-2-(trifluoromethyl)aniline
as a solid.[3][4]

Logical Relationships

The following diagram illustrates the relationship between the chemical compound and its
fundamental molecular properties.

(S-Bromo-z-(trifluoromethyl)aniIine)

has has

Molecular Formula
C7HsBrF:zN

Molecular Weight

240.02 g/mol
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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